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Compound of Interest

Compound Name: Isopropyl! butyrate

Cat. No.: B1217352

An In-depth Technical Guide to the Safety Data of Isopropyl Butyrate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for isopropyl
butyrate, compiled from various Safety Data Sheets (SDS) and chemical safety sources. The
information is presented to meet the needs of researchers, scientists, and professionals in drug
development, with a focus on quantitative data, experimental methodologies, and clear visual
representations of key safety concepts.

Chemical and Physical Properties

Isopropyl butyrate is a colorless liquid with a pleasant, fruity odor.[1] It is less dense than
water and its vapors are heavier than air.[1] The following table summarizes its key physical
and chemical properties.
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Property Value Reference(s)
Molecular Formula C7H1402 [2]
Molecular Weight 130.18 g/mol [2]
CAS Number 638-11-9 [2]
Appearance Colorless liquid [1]
Odor Fruity, pleasant [3]
Boiling Point 130-131 °C [4]
Density 0.859 g/mL at 25 °C [4]
Flash Point 24 °C (75.2 °F) [4]
Solubility Immiscible with water [5]
Refractive Index 1.393 at 20°C [4]

Hazard Identification and Classification

Isopropyl butyrate is classified as a flammable liquid and is reported to cause skin, eye, and
respiratory irritation.[6] The Globally Harmonized System (GHS) of Classification and Labelling
of Chemicals provides a standardized framework for communicating these hazards.

Hazard Classification GHS Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids Category 3
vapour

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A S

Irritation irritation

Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o

(Single Exposure) irritation

The logical relationship for the GHS classification can be visualized as follows:

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Isopropyl-butyrate
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropyl-butyrate
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropyl-butyrate
https://chemview.epa.gov/chemview/proxy?filename=ncn%2F20210701%2FP-21-0176%2F2%2F09022526804c78df_15.Skin+Irritation+to+the+Rabbit_Redacted.pdf
https://www.thegoodscentscompany.com/data/rw1034021.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/306991
https://www.sigmaaldrich.com/HK/zh/product/aldrich/306991
https://www.sigmaaldrich.com/HK/zh/product/aldrich/306991
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL04276~~PDF~~MTR~~CGV4~~EN~~2025-09-20%2000:45:06~~Isopropyl%20palmitate~~
https://www.sigmaaldrich.com/HK/zh/product/aldrich/306991
https://www.benchchem.com/product/b1217352?utm_src=pdf-body
https://www.synerzine.com/docs/sds/W095%20SDS%20(US-English).pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hazard Classes
Respiratory Irritant
(Category 3)

Eye Irritant

(Category 2A)

Isopropyl Butyrate

Skin Irritant
(Category 2)

Flammable Liquid
(Category 3)

Click to download full resolution via product page

GHS Hazard Classification for Isopropyl Butyrate.

Toxicological Information

While many sources indicate that quantitative toxicity data for isopropyl butyrate is not fully
determined, information on its irritant effects is available.[3][7] For the structurally similar
compound, isopropyl 2-methylbutyrate, an oral LD50 in rats has been established as > 2000
mg/kg, based on OECD Test Guideline 423.[8]
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Toxicity .
: Species Route Result Reference(s)

Endpoint
Acute Oral Data not )

o ) Oral Not determined [31[7]
Toxicity (LD50) available
Acute Dermal Data not ]

o ) Dermal Not determined [3]
Toxicity (LD50) available
Acute Inhalation Data not ) ]

o ) Inhalation Not determined [3]
Toxicity (LC50) available
Skin Irritation Rabbit Dermal Irritant [6]
Eye Irritation Rabbit Ocular Irritant [6]

Experimental Protocols

The safety classifications of chemical substances like isopropyl butyrate are determined
through standardized experimental protocols, such as those established by the Organisation
for Economic Co-operation and Development (OECD).

Acute Dermal Irritation/Corrosion (OECD 404)

This test is designed to assess the potential of a substance to cause reversible inflammatory
changes to the skin.[9]

o Test System: Healthy, young adult albino rabbits.

e Procedure: A single dose of the test substance (0.5 mL for liquids) is applied to a small area
of clipped skin.[10] The application site is covered with a gauze patch and a semi-occlusive
dressing for a 4-hour exposure period.[10]

e Observations: The skin is examined for erythema (redness) and edema (swelling) at 1, 24,
48, and 72 hours after patch removal.[9] The reactions are scored according to a
standardized grading system.[10]

o Classification: A substance is identified as an irritant if it produces a mean score of > 2.3 and
< 4.0 for erythema or edema.[1]
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A study on a test substance reported that a 4-hour semi-occluded application to the skin of
three rabbits produced very slight erythema, which resolved by the 72-hour observation.[10]
The primary irritation index was calculated to be 0.3, classifying the substance as a mild irritant.
[10]

Acute Eye Irritation/Corrosion (OECD 405)

This test evaluates the potential of a substance to produce irritation or damage to the eye.[11]

Test System: Healthy, young adult albino rabbits.[11]

e Procedure: A single dose of the test substance (0.1 mL for liquids) is instilled into the
conjunctival sac of one eye of the animal.[12] The other eye serves as an untreated control.
[11]

o Observations: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1,
24, 48, and 72 hours after instillation.[11] Observations may continue for up to 21 days to
assess the reversibility of any effects.[13]

o Classification: The severity and reversibility of the ocular lesions determine the classification.
A substance is considered an irritant if it causes reversible eye effects.[13]

In a study on a test material, instillation into the rabbit eye resulted in injection of the
conjunctival blood vessels that resolved by day 8.[13] The highest total mean score was 7.3 at
24 hours, leading to a classification of "minimally irritating".[13]

The workflow for assessing skin and eye irritation typically follows a tiered approach, starting
with existing data and in vitro methods before proceeding to in vivo testing if necessary.
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Tiered Testing Strategy for Irritation Assessment.

First Aid Measures

In case of exposure to isopropyl butyrate, the following first aid measures are recommended:

¢ Inhalation: Move the person to fresh air and keep them comfortable for breathing.[6] If feeling

unwell, seek medical attention.[6]

« Skin Contact: Take off immediately all contaminated clothing.[6] Rinse the skin with water or
shower.[6] If skin irritation occurs, get medical advice.[6]
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o Eye Contact: Rinse cautiously with water for several minutes.[6] Remove contact lenses if
present and easy to do.[6] Continue rinsing.[6] If eye irritation persists, get medical advice.[6]

e Ingestion: Rinse mouth.[6] Do NOT induce vomiting.[6] Seek immediate medical attention.[6]

Handling and Storage

o Handling: Keep away from heat, sparks, open flames, and hot surfaces.[6] Use only non-
sparking tools and take precautionary measures against static discharge.[6] Avoid breathing
vapors and ensure adequate ventilation.[6] Wear protective gloves, clothing, and eye/face
protection.[6]

o Storage: Store in a well-ventilated place and keep the container tightly closed.[6]

Toxicological Mechanisms and Signaling Pathways

Detailed information on the specific toxicological mechanisms and signaling pathways for
isopropyl butyrate is not readily available in standard safety data sheets. The irritant effects
are likely due to its chemical properties as an ester, which can interact with biological
membranes and proteins, leading to cellular damage and an inflammatory response.
Isopropanol, a potential metabolite, is known to be a central nervous system depressant.[14]
However, without specific studies on isopropyl butyrate, any discussion of signaling pathways
would be speculative. Further research is required to elucidate the precise molecular
mechanisms of its toxicity.

This guide provides a summary of the currently available safety information for isopropyl
butyrate. It is essential for researchers and professionals to consult the most recent and
detailed Safety Data Sheets from their suppliers and to handle this chemical with appropriate
precautions in a well-ventilated laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.synerzine.com/docs/sds/W095%20SDS%20(US-English).pdf
https://www.synerzine.com/docs/sds/W095%20SDS%20(US-English).pdf
https://www.synerzine.com/docs/sds/W095%20SDS%20(US-English).pdf
https://www.synerzine.com/docs/sds/W095%20SDS%20(US-English).pdf
https://www.synerzine.com/docs/sds/W095%20SDS%20(US-English).pdf
https://www.synerzine.com/docs/sds/W095%20SDS%20(US-English).pdf
https://www.synerzine.com/docs/sds/W095%20SDS%20(US-English).pdf
https://www.synerzine.com/docs/sds/W095%20SDS%20(US-English).pdf
https://www.synerzine.com/docs/sds/W095%20SDS%20(US-English).pdf
https://www.synerzine.com/docs/sds/W095%20SDS%20(US-English).pdf
https://www.synerzine.com/docs/sds/W095%20SDS%20(US-English).pdf
https://www.synerzine.com/docs/sds/W095%20SDS%20(US-English).pdf
https://www.benchchem.com/product/b1217352?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/24815348/
https://www.benchchem.com/product/b1217352?utm_src=pdf-body
https://www.benchchem.com/product/b1217352?utm_src=pdf-body
https://www.benchchem.com/product/b1217352?utm_src=pdf-body
https://www.benchchem.com/product/b1217352?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

. chemview.epa.gov [chemview.epa.gov]

. Isopropy! butyrate | C7H1402 | CID 61184 - PubChem [pubchem.ncbi.nlm.nih.gov]
. isopropyl butyrate, 638-11-9 [thegoodscentscompany.com]

. TER5FAlE 99% | Sigma-Aldrich [sigmaaldrich.com]
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. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

e 10. daikinchemicals.com [daikinchemicals.com]

e 11. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
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 To cite this document: BenchChem. [Isopropyl butyrate safety data sheet (SDS) information].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217352#isopropyl-butyrate-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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